1-{2-bromo-5H,6H,7H,8H-[1,2,4]triazolo[1,5-a]pyrazin-7-yl}-2-methoxyethan-1-one

• Molecular Formula: C8H11BrN4O2
• Molecular Weight: 275.10 g/mol
• IUPAC Name: 1-(2-bromo-6,8-dihydro-5H-[1,2,4]triazolo[1,5-a]pyrazin-7-yl)-2-methoxyethanone
• InChI: InChI=1S/C8H11BrN4O2/c1-15-5-7(14)12-2-3-13-6(4-12)10-8(9)11-13/h2-5H2,1H3
• InChI Key: MJEICFCQASORKK-UHFFFAOYSA-N
• Canonical SMILES: COCC(=O)N1CCN2C(=NC(=N2)Br)C1

Description

This compound, 1-{2-bromo-5H,6H,7H,8H-[1,2,4]triazolo[1,5-a]pyrazin-7-yl}-2-methoxyethan-1-one, is a sophisticated chemical reagent designed for medicinal chemistry and drug discovery research. While specific studies on this exact molecule are not available, its structure is based on the [1,2,4]triazolo[1,5-a]pyrazine scaffold, a heterocyclic system known for its versatility in designing biologically active molecules. This scaffold is recognized for its potential as a purine bioisostere , making it a valuable template for investigating novel inhibitors of purine-binding enzymes, such as certain kinases . The presence of the bromo substituent offers a reactive handle for further synthetic elaboration via cross-coupling reactions, allowing researchers to rapidly generate a diverse array of analogues for structure-activity relationship (SAR) studies. The 2-methoxyethan-1-one side chain can be explored for its influence on the compound's physicochemical properties, such as solubility and membrane permeability. The broader class of fused triazolo heterocycles has demonstrated significant therapeutic value. For instance, related triazolopyrazine derivatives have been developed into orally active dipeptidyl peptidase IV (DPP-IV) inhibitors for the treatment of type 2 diabetes, highlighting the potential of this scaffold in creating effective drugs . Furthermore, the [1,2,4]triazolo[1,5-a]pyrimidine core, a closely related structure, has been exploited for its metal-chelating properties in the development of anti-cancer and anti-parasitic agents, suggesting potential research applications for this compound in targeting metalloenzymes . This reagent is intended for use in hit-to-lead optimization campaigns and as a key intermediate in synthesizing novel chemical entities for pharmacological screening.

Biological Activity

1-{2-bromo-5H,6H,7H,8H-[1,2,4]triazolo[1,5-a]pyrazin-7-yl}-2-methoxyethan-1-one is a heterocyclic compound notable for its complex structure and potential biological activities. The presence of a bromine atom in its triazole ring enhances its reactivity and may influence its pharmacological properties. This compound has gained attention in medicinal chemistry due to its potential applications in treating various diseases.

Chemical Structure

The molecular formula of the compound is $C_8H_{11}BrN_4O_2$ with a molecular weight of approximately 275.10 g/mol. The structural features include:

• Triazole Ring : Contributes to various biological activities.
• Bromine Substitution : Enhances reactivity and potential interactions with biological targets.
• Methoxy Group : May influence solubility and biological activity.

Biological Activities

Research indicates that compounds similar to 1-{2-bromo-5H,6H,7H,8H-[1,2,4]triazolo[1,5-a]pyrazin-7-yl}-2-methoxyethan-1-one exhibit a range of biological activities including:

• Antimicrobial Activity : Exhibits effectiveness against various pathogens.
• Anticancer Properties : Potential to inhibit cancer cell proliferation through enzyme inhibition.
• Anti-inflammatory Effects : May modulate inflammatory pathways.

The biological activity of this compound can be attributed to its ability to interact with specific molecular targets such as kinases and phosphatases involved in cancer and inflammatory pathways. The bromine atom's presence is thought to enhance binding affinity to these targets.

Antimicrobial Activity

A study demonstrated that derivatives of triazole compounds show significant antimicrobial properties. For instance, compounds with similar structures were tested against bacterial strains and showed promising results in inhibiting growth.

Anticancer Activity

Research has shown that triazole derivatives can inhibit specific kinases involved in cancer progression. A synthesized derivative of 1-{2-bromo-5H,6H,7H,8H-[1,2,4]triazolo[1,5-a]pyrazin-7-yl}-2-methoxyethan-1-one was evaluated for its anticancer properties and demonstrated significant cytotoxic effects on cancer cell lines.

Anti-inflammatory Effects

Another study highlighted the anti-inflammatory potential of triazole compounds. The compound was tested in models of inflammation and exhibited a reduction in inflammatory markers.

Comparative Analysis

The following table summarizes the biological activities of 1-{2-bromo-5H,6H,7H,8H-[1,2,4]triazolo[1,5-a]pyrazin-7-yl}-2-methoxyethan-1-one compared to related compounds:

Compound Name	Antimicrobial	Anticancer	Anti-inflammatory
1-{2-bromo...	Yes	Yes	Yes
2-Bromo-[1,2,4]triazole	Yes	Moderate	No
Pyrazinamide	Moderate	No	Yes

Comparison with Similar Compounds

Structural and Electronic Comparisons

The table below highlights key structural and functional differences between the target compound and related triazolopyrazine/triazolopyrimidine derivatives:

Compound Name	Core Structure	Substituents	Molecular Formula	Key Properties/Applications	Reference
Target Compound	[1,2,4]Triazolo[1,5-a]pyrazine	2-Bromo, 7-(2-methoxyethyl ketone)	C₉H₁₁BrN₄O₂	Potential kinase inhibitor; bromine enables derivatization
5-Bromo-8-methoxy[1,2,4]triazolo[4,3-a]pyrazine	[1,2,4]Triazolo[4,3-a]pyrazine	5-Bromo, 8-methoxy	C₆H₅BrN₄O	Simpler structure; studied for crystallography
6-Bromo-5-methyl-2-(trifluoromethyl)[1,2,4]triazolo[1,5-a]pyrimidin-7(4H)-one	[1,2,4]Triazolo[1,5-a]pyrimidine	6-Bromo, 5-methyl, 2-CF₃	C₇H₅BrF₃N₄O	Enhanced lipophilicity due to CF₃ group
Sitagliptin	[1,2,4]Triazolo[4,3-a]pyrazine	Trifluoromethyl, fluorophenyl, butanone	C₁₆H₁₅F₆N₅O	DPP-4 inhibitor (antidiabetic)
2-(3-Fluorophenyl)-5H,6H,7H,8H-[1,2,4]triazolo[1,5-a]pyrazine hydrochloride	[1,2,4]Triazolo[1,5-a]pyrazine	2-(3-Fluorophenyl)	C₁₂H₁₂FN₄·HCl	Improved solubility via hydrochloride salt

Key Observations:

Triazolopyrimidines (e.g., ) lack the pyrazine ring’s nitrogen atoms, reducing polarity compared to the target compound .

Bromine at position 2 in the target compound may facilitate cross-coupling reactions (e.g., Suzuki-Miyaura), unlike the 5-bromo analog in , which is less reactive due to steric hindrance .

Physicochemical Properties :

• The hydrochloride salt in ’s compound improves aqueous solubility, whereas the target compound’s neutral form may require formulation optimization for bioavailability .
• The trifluoromethyl group in ’s compound increases metabolic stability but reduces solubility compared to the target’s methoxyethyl ketone .